trans-2-Chloro-9-(3-(dimethylamino)propylidene)thioxanthene, hydrochloride
trans-2-Chloro-9-(3-(dimethylamino)propylidene)thioxanthene, hydrochloride
Chlorprothixene hydrochloride is the hydrochloride salt of chlorprothixene. It has a role as a geroprotector, an antiemetic, a cholinergic antagonist, a dopaminergic antagonist, a first generation antipsychotic, a non-narcotic analgesic and a sedative. It contains a chlorprothixene(1+).
Brand Name:
Vulcanchem
CAS No.:
113-59-7
VCID:
VC20766836
InChI:
InChI=1S/C18H18ClNS.ClH/c1-20(2)11-5-7-14-15-6-3-4-8-17(15)21-18-10-9-13(19)12-16(14)18;/h3-4,6-10,12H,5,11H2,1-2H3;1H/b14-7+;
SMILES:
Array
Molecular Formula:
C18H19Cl2NS
Molecular Weight:
352.3 g/mol
trans-2-Chloro-9-(3-(dimethylamino)propylidene)thioxanthene, hydrochloride
CAS No.: 113-59-7
Cat. No.: VC20766836
Molecular Formula: C18H19Cl2NS
Molecular Weight: 352.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chlorprothixene hydrochloride is the hydrochloride salt of chlorprothixene. It has a role as a geroprotector, an antiemetic, a cholinergic antagonist, a dopaminergic antagonist, a first generation antipsychotic, a non-narcotic analgesic and a sedative. It contains a chlorprothixene(1+). |
|---|---|
| CAS No. | 113-59-7 |
| Molecular Formula | C18H19Cl2NS |
| Molecular Weight | 352.3 g/mol |
| IUPAC Name | (3E)-3-(2-chlorothioxanthen-9-ylidene)-N,N-dimethylpropan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C18H18ClNS.ClH/c1-20(2)11-5-7-14-15-6-3-4-8-17(15)21-18-10-9-13(19)12-16(14)18;/h3-4,6-10,12H,5,11H2,1-2H3;1H/b14-7+; |
| Standard InChI Key | YWKRLOSRDGPEJR-FJUODKGNSA-N |
| Isomeric SMILES | CN(C)CC/C=C\1/C2=CC=CC=C2SC3=C1C=C(C=C3)Cl |
| Canonical SMILES | CN(C)CCC=C1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl |
| Appearance | Solid powder |
| Colorform | Pale yellow crystals. |
| Melting Point | 97.5 °C |
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